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Compound of Interest

Compound Name: DL-Histidine-d3

Cat. No.: B1433912

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for laboratory personnel, including researchers, scientists, and drug
development professionals working with DL-Histidine-d3. Adherence to these guidelines is
crucial for ensuring personal safety and maintaining a secure research environment.

Personal Protective Equipment (PPE)

While DL-Histidine-d3 is not classified as a hazardous substance, it is imperative to follow
standard laboratory safety protocols to minimize exposure and prevent potential irritation.[1][2]
The recommended personal protective equipment for handling this compound is detailed
below.
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PPE Category Item

Specifications & Use

Eye Protection Safety Goggles

Wear chemical safety goggles
or glasses that conform to
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[3][4]

Hand Protection Gloves

Chemical-resistant gloves,
such as nitrile rubber, should
be worn.[5] Inspect gloves
before use and dispose of

contaminated gloves properly.

[6]

Body Protection Laboratory Coat

A standard laboratory coat
should be worn to protect
personal clothing from

contamination.[1]

Respiratory Protection Dust Respirator/Mask

For powdered forms, use a
dust respirator or mask to
minimize inhalation of fine
particles, especially when

handling larger quantities.[1][7]

Health Hazard Information

The primary routes of potential exposure to DL-Histidine-d3 are inhalation of the powder,

ingestion, and contact with skin or eyes. Although not classified as hazardous, direct contact

may cause irritation.[1]
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Exposure Route Potential Health Effects

) May be harmful if inhaled, potentially causing
Inhalation . S
respiratory irritation.[1][8]

Ingestion May be harmful if swallowed.[6]

) May cause skin irritation upon prolonged or
Skin Contact
repeated contact.[8]

Eye Contact May cause serious eye irritation.[8]

In case of exposure, follow these first-aid measures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do.[5]

Skin Contact: Wash off immediately with soap and plenty of water.[5]

Inhalation: Move the person to fresh air.[6]

Ingestion: Rinse mouth with water.[6]
In all cases, seek medical attention if symptoms persist.[9]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintain the integrity of DL-Histidine-d3
and ensure a safe laboratory environment.

Handling Protocol

« Ventilation: Ensure adequate ventilation in the work area.[3]
e Avoid Dust Formation: Handle the solid compound carefully to avoid creating dust.[3]

o Personal Hygiene: Wash hands thoroughly after handling the compound.[1]
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o Spill Management: In case of a small spill, carefully sweep up the solid material to avoid
creating dust and place it in a labeled hazardous waste container.[10] For liquid spills, use an
appropriate absorbent material, collect it in a sealed container, and dispose of it as
hazardous waste.[10]
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Handling Workflow for DL-Histidine-d3
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Storage Conditions

To ensure the stability of DL-Histidine-d3, which is reported to be stable for at least four years,
proper storage is essential.[11]

Parameter Condition

Storage Temperature -20°C[11]

Container Keep container tightly closed.[1]
Environment Store in a dry and well-ventilated place.[1]

o Shipped at room temperature in the continental
Shipping
US; may vary elsewhere.[11]

Disposal Plan

Proper disposal of DL-Histidine-d3 and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Disposal Protocol

o Waste Collection: Collect waste DL-Histidine-d3 and any contaminated materials (e.g.,
pipette tips, weighing paper, gloves) in a designated, labeled, and sealed waste container.
[10]

o Waste Storage: Store the sealed waste container in a designated hazardous waste
accumulation area, away from incompatible materials.[10]

» Final Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company.[1] Do not dispose of it in regular trash or down the drain.[1]

o Contaminated Labware: Rinse glassware with a suitable solvent, collecting the rinse as
hazardous waste. Then, wash the glassware with soap and water.[10]
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Disposal Workflow for DL-Histidine-d3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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